Cas no 618-42-8 (1-(piperidin-1-yl)ethan-1-one)

1-(piperidin-1-yl)ethan-1-one Properties

Names and Identifiers

• 1-(Piperidin-1-yl)ethanone
• 1-Acetylpiperidine
• 1-piperidin-1-ylethanone
• Ethanone,1-(1-piperidinyl)-
• N-Acetylpiperidine
• Piperidine, 1-acetyl-
• N-Acetylpiperidin
• Acetic acid, piperidide
• N-Acetyl piperidine
• Methyl 1-piperidyl ketone
• Ethanone, 1-(1-piperidinyl)-
• N-Acetylpiperidin [German]
• 1-Piperidin-1-yl-ethanone
• 1-(1-piperidinyl)ethanone
• 1-(piperidin-1-yl)ethan-1-one
• KDISMIMTGUMORD-UHFFFAOYSA-N
• PubChem7729
• 1-(1-piperidyl)ethanone
• EINECS 210-550-5
• 6YC8YEW5QR
• AKOS003846742
• MFCD00006486
• 5-20-02-00440 (Beilstein Handbook Reference)
• CS-0155037
• AC-2947
• 1-ACETYLPIPERIDINE
• 618-42-8
• Q27116893
• NSC-239
• S12042
• DTXCID5043130
• CHEMBL12196
• NSC 239
• NSC239
• UNII-6YC8YEW5QR
• NS00034811
• F0808-1080
• A0109
• SY106654
• AS-58709
• BRN 0109570
• AI3-11533
• CHEBI:36591
• DB-054003
• DTXSID7060679
• SCHEMBL8053
• +Expand

• MDL： MFCD00006486
• InChIKey： KDISMIMTGUMORD-UHFFFAOYSA-N
• Inchi： 1S/C7H13NO/c1-7(9)8-5-3-2-4-6-8/h2-6H2,1H3
• SMILES： O=C(C([H])([H])[H])N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]
• BRN： 0109570

Computed Properties

• Exact Mass: 127.099714g/mol
• Surface Charge: 0
• XLogP3: 0.6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 127.099714g/mol
• Monoisotopic Mass: 127.099714g/mol
• Topological Polar Surface Area: 20.3Ų
• Heavy Atom Count: 9
• Complexity: 106
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 0.95670
• PSA: 20.31000
• Refractive Index: 1.4790-1.4820
• Boiling Point: 226°C(lit.)
• Melting Point: -13.4°C
• Flash Point: 97°C
• Color/Form: Not determined2. density (g/ml, 25 ℃)
• Density: 0,003 g/cm3